Cas no 128372-91-8 (tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate)

Tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate is a versatile N-Boc-protected pyrrole derivative, widely used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization of the pyrrole core. The compound’s structural features, including the 2-methyl substitution and 5-oxo functionality, make it valuable for constructing heterocyclic frameworks and bioactive molecules. High purity and consistent reactivity ensure reliable performance in multi-step syntheses. Its compatibility with a range of reaction conditions further enhances its utility in medicinal chemistry and materials science applications.
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate structure
128372-91-8 structure
Product Name:tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
CAS No:128372-91-8
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD21362841
CID:1104041
PubChem ID:10845591
Update Time:2025-05-19

tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
    • 128372-91-8
    • SCHEMBL14889915
    • EN300-8741286
    • MDL: MFCD21362841
    • Inchi: 1S/C10H15NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h5-7H,1-4H3
    • InChI Key: ZQUJUMROTWQJDY-UHFFFAOYSA-N
    • SMILES: O(C(N1C(C=CC1C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.6Ų

tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8741286-1g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95%
1g
$1086.0 2023-09-01
Enamine
EN300-8741286-5g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95%
5g
$3147.0 2023-09-01
Enamine
EN300-8741286-10g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95%
10g
$4667.0 2023-09-01
Enamine
EN300-8741286-0.05g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
0.05g
$252.0 2025-02-21
Enamine
EN300-8741286-0.1g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
0.1g
$376.0 2025-02-21
Enamine
EN300-8741286-0.25g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
0.25g
$538.0 2025-02-21
Enamine
EN300-8741286-0.5g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
0.5g
$847.0 2025-02-21
Enamine
EN300-8741286-1.0g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
1.0g
$1086.0 2025-02-21
Enamine
EN300-8741286-2.5g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
2.5g
$2127.0 2025-02-21
Enamine
EN300-8741286-5.0g
tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
128372-91-8 95.0%
5.0g
$3147.0 2025-02-21
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk